Cas no 1247700-94-2 (4-ethoxy-1-(pyrrolidine-2-carbonyl)piperidine)

• Product Name: 4-ethoxy-1-(pyrrolidine-2-carbonyl)piperidine
• CAS No: 1247700-94-2
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 5557879
• Update Time: 2025-10-31

4-ethoxy-1-(pyrrolidine-2-carbonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-ethoxy-1-piperidinyl)-2-pyrrolidinyl-
• 4-ethoxy-1-(pyrrolidine-2-carbonyl)piperidine

• Inchi： 1S/C12H22N2O2/c1-2-16-10-5-8-14(9-6-10)12(15)11-4-3-7-13-11/h10-11,13H,2-9H2,1H3
• InChI Key： WTGTUCYXMBVCIK-UHFFFAOYSA-N
• SMILES： C(N1CCC(OCC)CC1)(C1CCCN1)=O

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 372.1±42.0 °C(Predicted)
• pka: 9.72±0.10(Predicted)

Additional information on 4-ethoxy-1-(pyrrolidine-2-carbonyl)piperidine

Recent Advances in the Study of 4-ethoxy-1-(pyrrolidine-2-carbonyl)piperidine (CAS: 1247700-94-2) in Chemical Biology and Pharmaceutical Research

The compound 4-ethoxy-1-(pyrrolidine-2-carbonyl)piperidine (CAS: 1247700-94-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its unique piperidine-pyrrolidine scaffold, has been investigated for its role in modulating various biological targets, including enzymes and receptors involved in neurological and metabolic disorders. Recent studies have highlighted its promising pharmacological properties, making it a subject of intense scientific inquiry.

One of the key areas of research involving 4-ethoxy-1-(pyrrolidine-2-carbonyl)piperidine is its potential as a modulator of the central nervous system (CNS). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high affinity for sigma-1 receptors, which are implicated in neuroprotection and cognitive enhancement. The study utilized in vitro binding assays and molecular docking simulations to elucidate the compound's interaction with the receptor, revealing a binding mode that could explain its observed bioactivity. These findings suggest that 4-ethoxy-1-(pyrrolidine-2-carbonyl)piperidine may serve as a lead compound for developing novel therapeutics for neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its CNS-related applications, recent research has explored the compound's utility in metabolic disorders. A preprint article from BioRxiv (2024) reported that 4-ethoxy-1-(pyrrolidine-2-carbonyl)piperidine exhibits inhibitory activity against dipeptidyl peptidase-4 (DPP-4), an enzyme targeted in type 2 diabetes treatment. The study employed enzyme kinetics and cell-based assays to demonstrate the compound's efficacy, with results indicating a competitive inhibition mechanism. This discovery opens new avenues for the development of DPP-4 inhibitors with improved pharmacokinetic profiles.

The synthetic pathways and structural modifications of 4-ethoxy-1-(pyrrolidine-2-carbonyl)piperidine have also been a focus of recent investigations. A 2023 paper in Organic & Biomolecular Chemistry detailed an optimized synthetic route for this compound, emphasizing green chemistry principles to enhance yield and reduce environmental impact. The authors reported a 75% overall yield using a one-pot multicomponent reaction, which could facilitate large-scale production for further preclinical studies. Such advancements are critical for translating laboratory findings into viable pharmaceutical candidates.

Despite these promising developments, challenges remain in the clinical translation of 4-ethoxy-1-(pyrrolidine-2-carbonyl)piperidine. Pharmacokinetic studies, as highlighted in a recent review in Drug Metabolism Reviews (2024), indicate that the compound exhibits moderate bioavailability and requires further optimization to improve its metabolic stability. Researchers are currently exploring prodrug strategies and formulation technologies to address these limitations, with preliminary data showing enhanced plasma concentrations in rodent models.

In conclusion, 4-ethoxy-1-(pyrrolidine-2-carbonyl)piperidine (CAS: 1247700-94-2) represents a versatile scaffold with significant potential in multiple therapeutic areas. Ongoing research continues to uncover its mechanistic insights and therapeutic applications, positioning it as a promising candidate for future drug development. The integration of computational, synthetic, and biological approaches will be essential to fully realize its clinical potential.